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Compound of Interest

Compound Name: CO23

Cat. No.: B3027734 Get Quote

Note on "CO23": The chemical formula "CO23" is not a standard recognized compound. This

guide pertains to Carbon Dioxide (CO₂), which is the likely intended substance for laboratory

and research applications.

Carbon Dioxide (CO₂) is a colorless, odorless gas that is commonly used in laboratories in its

gaseous form (from compressed gas cylinders) and solid form (dry ice). While not classified as

a hazardous substance by the OSHA Hazard Communication Standard, it can pose significant

risks if not handled correctly.[1][2] The primary hazards associated with CO₂ are asphyxiation

due to oxygen displacement and frostbite from contact with dry ice or rapidly expanding

gaseous CO₂.[1][3]

Quantitative Safety Data
The following table summarizes key quantitative data for the safe handling of Carbon Dioxide.
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Parameter Value Notes

Chemical Formula CO₂

Physical State

Gas at standard temperature

and pressure; Solid (Dry Ice) at

-78.5°C (-109.3°F)[4][5][6]

Sublimation Temperature of

Dry Ice
-78.5°C (-109.3°F)[4]

Dry ice transitions directly from

a solid to a gas.[4]

Hazards
Asphyxiation, Frostbite, Over-

pressurization[1]

CO₂ is heavier than air and

can accumulate in low-lying

areas.[7]

Dangerous Concentration > 0.5% (5000 ppm)[3]

Can lead to headaches,

dizziness, and difficulty

breathing.[1]

Gas Expansion Ratio (Solid to

Gas)

1 pound of dry ice produces

about 250 liters of CO₂ gas.[2]

[3]

This rapid expansion can

cause explosions in sealed

containers.[1]

Cylinder Bursting Disc

Pressure
190 bar[7]

A safety feature to prevent

over-pressurization.[7]

Personal Protective Equipment (PPE)
Proper PPE is essential to mitigate the risks of handling CO₂ in both its gaseous and solid

forms.

For Handling Dry Ice (Solid CO₂):

Eye Protection: Safety glasses or goggles are mandatory to protect from flying particles and

accidental splashes.[4][5][8] A face shield may be necessary when breaking up larger pieces

of dry ice.[1][2][6]

Hand Protection: Use loose-fitting, thermally insulated or cryogenic gloves to prevent

frostbite.[1][2][3][4][5][8] Never handle dry ice with bare hands.[1][8] Nitrile gloves do not offer

sufficient protection.[1][2][9]
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Body Protection: A lab coat or long-sleeved garment and closed-toe shoes are required to

protect against accidental skin contact.[1][2][4]

For Handling Compressed CO₂ Gas Cylinders:

Eye Protection: Safety glasses should be worn when handling and connecting cylinders.[10]

Hand Protection: Wear gloves when handling cylinders and valves.[7][10]

Footwear: Safety shoes are recommended when moving or transporting cylinders.[11]

Operational Plans: Handling and Storage
Handling and Storage of Compressed CO₂ Gas
Cylinders
Handling:

Only trained personnel should handle compressed gas cylinders.[12]

Always inspect cylinders for damage, corrosion, or leaks before use.[10]

Use a cylinder trolley or cart to transport cylinders; never drag or roll them.[10][12]

Keep the valve cap on when the cylinder is not in use.[12]

Ensure the valve is closed when moving a cylinder.[12]

Storage:

Store cylinders in a well-ventilated, cool, and dry area, away from direct sunlight and heat

sources.[7][10]

Secure cylinders in an upright position with a chain or strap to prevent them from falling.[10]

[13]

Store full and empty cylinders separately.[7]

Do not store cylinders in confined spaces or unventilated areas.[14]
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Handling and Storage of Dry Ice (Solid CO₂)
Handling:

Always handle dry ice in a well-ventilated area to prevent the buildup of CO₂ gas.[3][4][5][8]

Use tongs or insulated gloves to handle dry ice.[1][2][4][5]

If breaking up larger blocks of dry ice, wear a face shield in addition to safety goggles.[6]

Storage:

Store dry ice in an insulated container that is not airtight, such as a Styrofoam cooler.[1][3][4]

[15]

Never store dry ice in a completely sealed container, as the sublimating gas can cause it to

pressurize and explode.[1][2][3]

Do not store dry ice in walk-in coolers, refrigerators, or freezers, as these are typically airtight

and not sufficiently ventilated.[3][15]

Store the container in a well-ventilated location.[3][8][15]

Disposal Plans
Disposal of Dry Ice

Allow the dry ice to sublimate completely in a well-ventilated area, such as a fume hood.[3]

[15]

Place the dry ice in its original Styrofoam container or another suitable insulated container

during sublimation.[9][15]

Never dispose of dry ice in a sink, toilet, or other drains, as the extreme cold can cause

damage to the plumbing.[3][15][16]

Do not dispose of dry ice in the trash or any other enclosed container, as this can lead to a

dangerous buildup of pressure.[3][9][15]
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Ensure the area is secure and not accessible to the public during sublimation.[9][15]

Disposal of CO₂ Gas Cylinders
Close the cylinder valve and depressurize any connected equipment before disconnecting.

[7]

Empty cylinders should be clearly marked as "empty".

Return empty cylinders to the gas supplier for refilling or proper disposal.[17] Do not attempt

to dispose of them yourself.

Small, non-refillable cylinders may be recyclable as steel once they are completely empty;

check with local waste regulations.[11][18]

Experimental Protocols and Workflows
Visualizing the CO₂ Handling and Disposal Workflow
The following diagram illustrates the key decision points and safety procedures for handling

and disposing of both compressed CO₂ gas and dry ice in a laboratory setting.
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CO₂ Handling and Disposal Workflow

Compressed CO₂ Gas Dry Ice (Solid CO₂) Critical Warnings

Receive CO₂ Gas Cylinder

Inspect Cylinder for Damage

Store Upright and Secured in Ventilated Area

Use in Well-Ventilated Area with Regulator

Close Valve and Depressurize Equipment

PPE:
- Safety Glasses

- Gloves
- Safety Shoes

Mark as 'Empty'

Return to Supplier

Receive Dry Ice

Store in Non-Airtight, Insulated Container

Handle with Insulated Gloves and Goggles in Ventilated Area

Dispose of Unused Dry Ice

PPE:
- Safety Goggles/Face Shield
- Insulated/Cryogenic Gloves

- Lab Coat
- Closed-Toe Shoes

Allow to Sublimate in a Well-Ventilated Area (e.g., Fume Hood)

Disposal Complete

Never store dry ice in a sealed container. Never dispose of dry ice in sinks, drains, or trash. Ensure adequate ventilation at all times.

Click to download full resolution via product page

CO₂ Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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